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Compound of Interest

Compound Name: Ethyl carbazate

Cat. No.: B149075

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl carbazate (CAS No. 4114-31-2) is a valuable reagent in organic synthesis, serving as a
key intermediate in the production of a variety of pharmaceuticals and other specialized
chemicals.[1][2] Its utility, however, is matched by a significant hazard profile that necessitates
rigorous safety and handling protocols. This technical guide provides an in-depth overview of
the safety precautions, handling procedures, and toxicological profile of ethyl carbazate to
support its safe use in research and development settings. Due to the limited specific
toxicological data on ethyl carbazate, this guide also incorporates information from studies on
the closely related and extensively studied compound, ethyl carbamate (urethane), to provide a
more complete understanding of the potential hazards.

Physicochemical and Hazard Data

A clear understanding of the fundamental properties and hazard classifications of ethyl
carbazate is the foundation of safe handling.

Physicochemical Properties
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Property Value Reference
Molecular Formula C3H8N202 [3]14]
Molecular Weight 104.11 g/mol [3114]
Appearance Off-white to white crystals or 2]
powder

Melting Point 44-47 °C (lit.) [4]

Boiling Point 108-110 °C / 22 mmHg (lit.) [4]

Flash Point 86 °C (186.8 °F) - closed cup [3]

Water Solubility

Very soluble

[2]

GHS Hazard Classification

Ethyl carbazate is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement
Acute Oral Toxicity 3 H301: Toxic if swallowed
. H311: Toxic in contact with
Acute Dermal Toxicity 3 ]
skin
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation

Specific Target Organ Toxicity
(Repeated Exposure)

H373: May cause damage to
organs through prolonged or

repeated exposure

Source:[3][5][6]
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Toxicology and Mechanistic Pathways

While comprehensive toxicological data for ethyl carbazate is not readily available, the well-
documented toxicity of the related compound, ethyl carbamate, provides critical insights into its
potential hazards, particularly its carcinogenicity.

Overview of Toxicological Effects

» Acute Effects: Ethyl carbazate is toxic if swallowed or in contact with skin.[5] It causes skin
and serious eye irritation, and may cause respiratory irritation.[3][5]

o Chronic Effects: Prolonged or repeated exposure may cause damage to organs, including
the lungs, liver, spleen, and thyroid.[5]

» Carcinogenicity: Ethyl carbazate is a hydrazine derivative. Many hydrazine compounds are
considered potential carcinogens.[7][8] The closely related ethyl carbamate is classified as a
Group 2A carcinogen ("probably carcinogenic to humans") by the International Agency for
Research on Cancer (IARC), based on sufficient evidence in experimental animals.[9]

Probable Metabolic Activation and Carcinogenic
Pathway

The carcinogenic activity of ethyl carbamate is understood to proceed through metabolic
activation. It is plausible that ethyl carbazate could follow a similar bioactivation pathway. The
primary mechanism involves the oxidation of the ethyl group, a reaction catalyzed by the
cytochrome P450 2E1 (CYP2E1) enzyme, to form a highly reactive intermediate. This
intermediate can then form adducts with DNA, leading to mutations and potentially initiating
tumorigenesis.
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Bioactivation Pathway

Oxidation (CYP2E1) Epoxidation ~
Ethyl Carbamate Vinyl Carbamate = Vinyl Carbamate Epoxide — DNA Adducts Tumorigenesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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